Cas no 647831-36-5 (4(1H)-Pyrimidinone, 2,6-diamino-5-(5-hexenyl)-)

• Product Name: 4(1H)-Pyrimidinone, 2,6-diamino-5-(5-hexenyl)-
• CAS No: 647831-36-5
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 417242
• PubChem ID: 136275146
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2,6-diamino-5-(5-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2,6-diamino-5-(5-hexenyl)-
• 2,6-diamino-5-hex-5-enyl-1H-pyrimidin-4-one
• DTXSID80801431
• 2,6-Diamino-5-(hex-5-en-1-yl)pyrimidin-4(1H)-one
• 647831-36-5

• Inchi： 1S/C10H16N4O/c1-2-3-4-5-6-7-8(11)13-10(12)14-9(7)15/h2H,1,3-6H2,(H5,11,12,13,14,15)
• InChI Key： CBYGXABPNQSAMO-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N)N1)CCCCC=C

Computed Properties

• Exact Mass: 208.13258
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.5